Cas no 2228055-42-1 (rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol
• CAS No: 2228055-42-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5929673
• PubChem ID: 165723278
• Update Time: 2025-06-09

rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol
• EN300-1636607
• 2228055-42-1

• Inchi： 1S/C9H19NO2/c1-7(3-4-12-2)8-5-10-6-9(8)11/h7-11H,3-6H2,1-2H3/t7?,8-,9+/m0/s1
• InChI Key： BJAXDMWZYDWMBJ-SXNZSPLWSA-N
• SMILES： O[C@@H]1CNC[C@H]1C(C)CCOC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol

Chemical Profile of rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol (CAS No. 2228055-42-1)

rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol is a meticulously synthesized chiral compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228055-42-1, belongs to the pyrrolidinol class and features a complex stereochemical arrangement, making it a subject of intense interest for medicinal chemists and biologists exploring novel therapeutic avenues.

The molecular structure of rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol incorporates a pyrrolidine core substituted with a 4-methoxybutan-2-yl side chain, which contributes to its distinct pharmacokinetic and pharmacodynamic characteristics. The stereochemistry at the 3R and 4S positions is critical, as it influences the compound's interaction with biological targets, including enzymes and receptors. This precise three-dimensional arrangement is often a key determinant in the efficacy and selectivity of drug candidates.

In recent years, the demand for enantiomerically pure or racemic compounds like rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol has surged due to advancements in asymmetric synthesis techniques. These methods allow for the efficient production of chiral molecules with high enantiomeric purity, which is essential for developing drugs with improved therapeutic profiles. The synthesis of such complex molecules often involves multi-step reactions, including catalytic hydrogenations, nucleophilic substitutions, and stereoselective epoxide ring openings, showcasing the ingenuity of modern organic chemistry.

The pharmaceutical industry has been particularly interested in rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol for its potential as an intermediate in the synthesis of more sophisticated drug molecules. Its structural motif is reminiscent of several bioactive scaffolds found in approved drugs, suggesting that it may serve as a valuable building block for future therapeutics. Researchers have been exploring its derivatives to identify compounds with enhanced binding affinity and reduced side effects.

One of the most compelling aspects of rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol is its role in investigating enzyme inhibition mechanisms. The pyrrolidine ring can mimic natural substrates or transition states in enzymatic reactions, providing insights into catalytic processes at the molecular level. For instance, studies have shown that derivatives of this compound can interact with cytochrome P450 enzymes, which are crucial in drug metabolism. Understanding these interactions can lead to the development of drugs that are more stable in vivo and have longer half-lives.

Recent research has also highlighted the potential applications of rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol in neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have demonstrated promising results in animal models, where the compound exhibited effects similar to known therapeutic agents but with improved selectivity and reduced toxicity.

The synthesis and characterization of rac-(3R,4S)-4-(4-methoxybutan-2-yl)pyrrolidin-3-ol have benefited from cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools allow chemists to confirm the structure and purity of the compound with high precision. Additionally, computational methods like molecular dynamics simulations have been employed to predict how the molecule might behave in different environments, further aiding in drug design.

The commercial availability of rac-(3R,4S)-4-(4-methoxybutan-2-ylohydr)pyrrolidin - 2228055 -42 -1 has opened up new opportunities for academic researchers and pharmaceutical companies alike. Many synthetic chemists are now exploring ways to modify this compound's structure to create novel analogs with tailored properties. This includes altering substituents on the pyrrolidine ring or introducing new functional groups to enhance bioavailability or target specific biological pathways.

In conclusion, rac -( 3 R , 42 S ) - 44 - methoxybutan - 22 yl ) py rro lid ine -33 ol ( C A S N O . 2228055 -42 -1 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for drug development， while its potential applications in treating neurological disorders add another layer of excitement to ongoing research efforts。 As synthetic methodologies continue to evolve， we can expect even more innovative uses for this remarkable compound.